COPPERHYDROSELENITEMONOHYDRATE

• CAS No.: 10031-39-7
• Molecular Formula: C4H4FN3O
• Synonyms: COPPERHYDROSELENITEMONOHYDRATE

Description

Copper hydroselenite monohydrate (Cu(HSeO₃)₂·H₂O, CAS 10031-38-6) is a copper(II) salt derived from selenious acid (H₂SeO₃). It is structurally characterized by copper ions coordinated to hydroselenite (HSeO₃⁻) anions and a single water molecule. This compound is notable for its selenium content, which imparts unique chemical and toxicological properties.

Comparison with Similar Compounds

Comparison with Similar Copper Compounds

Copper(II) Acetate Monohydrate (Cu(CH₃COO)₂·H₂O)

• Molecular Weight : 199.66 g/mol .
• Solubility: Highly soluble in water and ethanol, slightly soluble in ether .
• Toxicity : Moderately toxic (rat oral LD₅₀: 710 mg/kg) and classified as a hazardous chemical under WHS regulations .
• Applications: Used in organic synthesis (e.g., thermal decomposition to CuO nanoparticles) and as a catalyst .

Copper Sulfate Pentahydrate (CuSO₄·5H₂O)

• Molecular Weight : 249.68 g/mol.
• Solubility : 320 g/L in water at 20°C .
• Toxicity : Lower acute toxicity (rat oral LD₅₀: 3000 mg/kg) compared to copper acetate .
• Applications : Dominates agricultural use as a fungicide and micronutrient fertilizer (24% Cu content) .

Ammoniated Copper Sulfate Monohydrate ([Cu(NH₃)₄]SO₄·H₂O)

• Structure : Tetraamminecopper(II) complex with sulfate .
• Applications : Niche use in electroplating and as a fungicidal agent due to enhanced stability from ammonia ligands .

Copper Hydroselenite Monohydrate (Cu(HSeO₃)₂·H₂O)

• Molecular Weight : 328.48 g/mol (calculated).

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight (g/mol)	Solubility (H₂O)	Melting Point (°C)	Toxicity (Oral LD₅₀, rat)
Cu(HSeO₃)₂·H₂O	328.48	Insoluble*	Not reported	High (inferred)
Cu(CH₃COO)₂·H₂O	199.66	77 g/100 mL	115	710 mg/kg
CuSO₄·5H₂O	249.68	320 g/L	110 (dehydration)	3000 mg/kg
[Cu(NH₃)₄]SO₄·H₂O	245.75	Soluble	150 (decomposition)	Not reported

*Selenium compounds often exhibit low water solubility due to strong metal-ligand bonds.

Research Findings and Critical Analysis

• Structural Insights: Copper hydroselenite monohydrate’s crystal structure is less studied compared to copper acetate or sulfate. However, X-ray diffraction studies of analogous copper-phenanthroline complexes suggest Jahn-Teller distortions in octahedral Cu(II) geometries .
• Toxicity Profile : Selenium in Cu(HSeO₃)₂·H₂O likely increases toxicity risks, as seen in selenite compounds (e.g., LD₅₀ for Na₂SeO₃: ~7 mg/kg in rats) .
• Synthetic Challenges : Synthesis requires precise control of pH and selenium stoichiometry, unlike copper sulfate, which is easily prepared via sulfuric acid and copper oxide .